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Chemical and Biological Profile of BPIQ-I

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Bpig-i

CAS No.: 174709-30-9

Cat. No.: S578945

The table below summarizes the core identity and reported activity of BPIQ-I.

Property Description

CAS Number 174709-30-9 [1] [2] [3]

Molecular Formula Ci16H12BrNs [1] [2] [3]

Molecular Weight 354.20 g/mol [1] [2] [3]

Synonym PD 159121 [1] [2] [4]

Primary Target EGFR (Epidermal Growth Factor Receptor) [1] [5] [6]

Mechanism Potent, reversible, and ATP-competitive tyrosine kinase inhibitor [1] [5]
Reported ICso 25 pM (picomolar) for EGFR tyrosine kinase activity [5]

Reported Solubility 5 mg/ml in DMSO [5]

Reported Experimental Data and Protocols

Key experimental findings and methodologies from the scientific literature are summarized in the following

tables.
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Table 1: Reported Anti-proliferative Activity of BPIQ-I (72-hour exposure) [1]

Cell Line Reported ECso (UM)
SKOV-3 (Ovarian Cancer) 6.5

MDA-MB-468 (Breast Cancer) 30

A-431 (Epidermoid Carcinoma) >50

U-87 (Glioblastoma) >50

MDA-MB-231 (Breast Cancer) >50

Table 2: Example Experimental Protocols from Literature

Assay Type Reported Methodology

| Cell Viability Assay [1] | 1. Seed cells in 96-well plates (4,000 cells/well). 2. Incubate overnight. 3. Treat
with BPIQ-I (e.g., 0-50 pM range) for 72 hours. 4. Add cell viability reagent (e.g., CCK-8). 5. Measure
absorbance at 450 nm after 1-hour incubation. | | Colony Formation Assay [7] | 1. Seed a low density of
cells (e.g., 800 cells/well) in 6-well plates. 2. Treat with inhibitor for 24 hours. 3. Replace with drug-free
medium. 4. Continue culturing for ~14 days, allowing colony formation. 5. Fix cells with 4%

paraformaldehyde and stain with 1% crystal violet. 6. Count visible colonies. |

The Role of EGFR Inhibitors in Research

BPIQ-I functions by targeting the intracellular tyrosine kinase domain of EGFR. The following diagram

illustrates the core signaling pathway and mechanism of tyrosine kinase inhibitors (TKIs) like BPIQ-I.
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core EGFR signaling and TKI inhibition mechanism.

¢ Clinical Relevance of EGFR: EGFR is a well-validated oncology target [8] [9]. Its abnormal
activation promotes tumor growth and progression, making it a key target for drugs like tyrosine
kinase inhibitors (TKIs) and monoclonal antibodies [8].

e Combination Therapy Strategies: Research explores combining EGFR inhibitors with other agents.
For example, simultaneous blockade of the EGFR/MEK/ERK and PI3K/AKT/mTOR pathways has
shown synergistic anti-tumor effects in glioblastoma models [7].

Important Notes for Researchers
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¢ Research Use Only: BPIQ-I is explicitly sold for research purposes only and is not for diagnostic or
therapeutic use in humans [1] [3] [6].

¢ Handling and Storage: The compound should be protected from light. Powder is typically stored at
-20°C, and reconstituted stock solutions in DMSO are stable for up to 3 months at -20°C [5].

e Data Context: The experimental data and protocols summarized here are from scientific literature
and supplier documentation. Researchers should validate these methods in their own laboratories.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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